Cas no 88751-04-6 (5-methyl-Imidazo[1,2-a]pyridine-2-carboxamide)

5-methyl-Imidazo[1,2-a]pyridine-2-carboxamide structure
88751-04-6 structure
Product name:5-methyl-Imidazo[1,2-a]pyridine-2-carboxamide
CAS No:88751-04-6
MF:C9H9N3O
MW:175.187261343002
CID:622289
PubChem ID:13126090

5-methyl-Imidazo[1,2-a]pyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-methyl-Imidazo[1,2-a]pyridine-2-carboxamide
    • 5-methylimidazo[1,2-a]pyridine-2-carboxamide
    • Imidazo[1,2-a]pyridine-2-carboxamide, 5-methyl-
    • WTLWNMGTQDXXLL-UHFFFAOYSA-N
    • 88751-04-6
    • SCHEMBL3282406
    • AKOS009076691
    • DTXSID80519968
    • Inchi: InChI=1S/C9H9N3O/c1-6-3-2-4-8-11-7(9(10)13)5-12(6)8/h2-5H,1H3,(H2,10,13)
    • InChI Key: WTLWNMGTQDXXLL-UHFFFAOYSA-N
    • SMILES: CC1=CC=CC2=NC(=CN12)C(=O)N

Computed Properties

  • Exact Mass: 175.074561919g/mol
  • Monoisotopic Mass: 175.074561919g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 60.4Ų

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